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Introduction

Brequinar is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a key
enzyme in the de novo pyrimidine biosynthesis pathway.[1][2][3] By blocking DHODH,
Brequinar depletes the cellular pool of pyrimidines, which are essential for DNA and RNA
synthesis, thereby inhibiting cell proliferation.[1][4] This mechanism has led to its investigation
as an immunosuppressive, anti-cancer, and antiviral agent.[3][4] Proper preparation of
Brequinar stock solutions is critical for obtaining accurate and reproducible results in
preclinical research. These application notes provide detailed protocols for the preparation,
storage, and handling of Brequinar in a laboratory setting.

Safety and Handling Precautions

Brequinar should be considered a hazardous substance.[1] It is harmful if swallowed, inhaled,
or comes into contact with skin, and it can cause serious eye and skin irritation.[3][5]

» Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling Brequinar powder and solutions.

o Ventilation: Handle the solid compound and prepare stock solutions in a well-ventilated area
or a chemical fume hood to avoid inhalation.[5]
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» Handling: Avoid generating dust. Wash hands thoroughly after handling.[1]

» Disposal: Dispose of Brequinar waste according to institutional and local regulations for
hazardous chemical waste.

o SDS: Before use, researchers must review the complete Safety Data Sheet (SDS) for
Brequinar.[1]

Data Presentation: Solubility and Storage

Proper solvent selection and storage are crucial for maintaining the integrity and activity of
Brequinar. The following tables summarize the solubility and recommended storage

conditions.

Table 1: Brequinar Solubility Data
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Solvent

Concentration
(mg/mL)

Molar
Concentration
(mM)*

Notes

DMSO

25 - 50 mg/mL][2]

66.6 - 133.2 mM

The recommended
solvent for high-
concentration stock
solutions. Use of
fresh, anhydrous
DMSO is advised as
moisture can reduce
solubility.[6] Ultrasonic
treatment may be
required for complete
dissolution.[2][7]

Dimethylformamide

Purge with an inert

~2 mg/mL[1] ~5.3 mM
(DMF) gas.[1]
Considered insoluble
Ethanol <1 mg/mL[2][7] <2.7mM or sparingly soluble.[1]
[21[7]
For preparing
aqueous working
1:1 DMSO:PBS (pH solutions, first dissolve
~0.5 mg/mL[1] ~1.3 mM o
7.2) Brequinar in DMSO,
then dilute with the
aqueous buffer.[1]
The sodium salt of
Brequinar is water-
Water Insoluble[6] Insoluble

soluble (up to 39.73
mg/mL).

*Molar concentrations calculated based on a molecular weight of 375.37 g/mol for Brequinar.

Table 2: Storage and Stability
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Storage - .
Form Stability Period Notes
Temperature
) Store protected from
Solid Powder -20°CJ[1][6] > 3 years[6] )
light.
Aliquot into single-use
Stock Solution in volumes to prevent
-80°C Up to 1 year[2][6]
DMSO repeated freeze-thaw
cycles.[2][6]
o Shorter-term storage.
Stock Solution in ]
-20°C 1 to 6 months[2][6] Avoid freeze-thaw
DMSO
cycles.
Prepare fresh and use
) immediately. Storing
Aqueous Working )
) 4°C < 24 hours aqueous solutions for
Solution

more than one day is

not recommended.[1]

Experimental Protocols

e Brequinar (crystalline solid)[1]

¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Phosphate-Buffered Saline (PBS), pH 7.2, or other desired aqueous buffer
« Sterile microcentrifuge tubes or cryovials

» Analytical balance

o Vortex mixer

e Sonicator (bath or probe)

» Pipettes and sterile, filtered pipette tips
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o Appropriate PPE (lab coat, gloves, safety glasses)

This protocol describes the preparation of 1 mL of a 10 mM Brequinar stock solution. Adjust
volumes as needed.

o Calculate Required Mass:

o The molecular weight of Brequinar is 375.37 g/mol .

o To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution, the required mass is
calculated as follows:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (mg) = 10 mM x 1 mL x 375.37 g/mol = 3.75 mg

e Weighing Brequinar:

o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh 3.75 mg of Brequinar powder directly into the tube. Handle powder in a
fume hood or ventilated enclosure.

e Dissolution:

o Add 1 mL of anhydrous DMSO to the tube containing the Brequinar powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the solid does not fully dissolve, place the tube in a bath sonicator for 5-10 minutes.[2][7]
Visually inspect the solution to ensure no particulates remain. A clear solution should be
obtained.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile
cryovials.
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o Store the aliquots at -80°C for long-term stability (up to 1 year).[2][6]

For cell-based assays, a high concentration of DMSO can be toxic. The stock solution must be
diluted into an aqueous buffer or cell culture medium.

o Determine Final Concentration: Decide the final working concentration of Brequinar and the
final percentage of DMSO required for your experiment (typically < 0.5%).

e Dilution:
o Thaw a single aliquot of the 10 mM Brequinar stock solution.

o Perform a serial dilution. For example, to prepare a 10 uM working solution from a 10 mM
stock, perform a 1:1000 dilution.

o Important: To avoid precipitation, add the DMSO stock solution directly to the aqueous
buffer or cell culture medium and mix immediately and thoroughly.[1] Do not add the
aqueous solution to the concentrated DMSO stock.

e Use and Storage:
o Use the freshly prepared aqueous working solution immediately.
o Itis not recommended to store aqueous solutions of Brequinar for more than one day.[1]

Visualizations

Brequinar targets the DHODH enzyme, a critical step in the de novo synthesis of pyrimidines.
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De Novo Pyrimidine Synthesis

Carbamoyl Phosphate Brequinar
+ Aspartate <

nhibits

(Dihydroorotatea——— -------- ;

HODH

(UMP ~ CTP, TTP)

Click to download full resolution via product page

Caption: Brequinar inhibits the DHODH enzyme.

The following diagram illustrates the key steps for preparing a Brequinar stock solution.
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Stock Solution Preparation
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Caption: Workflow for Brequinar stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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